Cas no 94447-28-6 (1,5-Dimethyl-1H-pyrazole-3-carbohydrazide)

1,5-Dimethyl-1H-pyrazole-3-carbohydrazide is a heterocyclic carbohydrazide derivative with potential applications in medicinal chemistry and organic synthesis. Its pyrazole core, substituted with a carbohydrazide functional group, offers versatility as a building block for the development of pharmacologically active compounds, particularly in the design of hydrazone-based ligands or inhibitors. The presence of two methyl groups enhances stability and influences steric and electronic properties, making it suitable for selective chemical modifications. This compound may serve as an intermediate in the synthesis of agrochemicals, coordination complexes, or bioactive molecules. Its well-defined structure allows for precise reactivity in nucleophilic or condensation reactions, supporting its utility in research and industrial applications.
1,5-Dimethyl-1H-pyrazole-3-carbohydrazide structure
94447-28-6 structure
Product Name:1,5-Dimethyl-1H-pyrazole-3-carbohydrazide
CAS No:94447-28-6
MF:C6H10N4O
MW:154.169800281525
MDL:MFCD00221100
CID:798608
PubChem ID:2743273
Update Time:2025-05-27

1,5-Dimethyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dimethyl-1H-pyrazole-3-carbohydrazide
    • 1H-Pyrazole-3-carboxylicacid, 1,5-dimethyl-, hydrazide
    • 1H-Pyrazole-3-carboxylicacid,1,5-dimethyl-,hydrazide(9CI)
    • FT-0690869
    • CS-0240394
    • EN300-228211
    • SB85968
    • A917239
    • HMS1533E02
    • 1,5-dimethylpyrazole-3-carbohydrazide
    • CCG-47145
    • SCHEMBL2827379
    • 1,5-dimethyl-1 h-pyrazole-3-carboxylic acid hydrazide
    • AKOS000308063
    • 1,5-Dimethyl-1H-pyrazole-3-carboxylic acid hydrazide
    • AS-8021
    • MFCD00221100
    • SR-01000636787-1
    • Maybridge4_004314
    • 94447-28-6
    • ALBB-004579
    • DA-00414
    • STK298619
    • G32137
    • MDL： MFCD00221100
    • Inchi： 1S/C6H10N4O/c1-4-3-5(6(11)8-7)9-10(4)2/h3H,7H2,1-2H3,(H,8,11)
    • InChI Key： RIBLRIOBFLNYKG-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(C)N(C)N=1)NN

Computed Properties

  • Exact Mass: 154.085
  • Monoisotopic Mass: 154.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.627

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